Cas no 184777-47-7 (Benzonitrile, 4-[(1S)-1-hydroxypropyl]-)

• Product Name: Benzonitrile, 4-[(1S)-1-hydroxypropyl]-
• CAS No: 184777-47-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1382433
• Update Time: 2024-08-16

Benzonitrile, 4-[(1S)-1-hydroxypropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(1S)-1-hydroxypropyl]-

• Inchi： 1S/C10H11NO/c1-2-10(12)9-5-3-8(7-11)4-6-9/h3-6,10,12H,2H2,1H3/t10-/m0/s1
• InChI Key： SANZOIKZCSMDJA-JTQLQIEISA-N
• SMILES： C(#N)C1=CC=C([C@@H](O)CC)C=C1

Computed Properties

• Exact Mass: 161.08413

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 304.2±25.0 °C(Predicted)
• PSA: 44.02
• pka: 14.05±0.20(Predicted)